Cas no 941915-22-6 (N-(1-acetyl-1,2,3,4-tetrahydroquinolin-6-yl)-2-methoxybenzamide)

• Product Name: N-(1-acetyl-1,2,3,4-tetrahydroquinolin-6-yl)-2-methoxybenzamide
• CAS No: 941915-22-6
• MF: C₁₉H₂₀N₂O₃
• MW: 324.373704910278
• CID: 5499964
• Update Time: 2025-07-23

N-(1-acetyl-1,2,3,4-tetrahydroquinolin-6-yl)-2-methoxybenzamide Chemical and Physical Properties

Names and Identifiers

• N-(1-acetyl-3,4-dihydro-2H-quinolin-6-yl)-2-methoxybenzamide
• N-(1-acetyl-1,2,3,4-tetrahydroquinolin-6-yl)-2-methoxybenzamide

• Inchi： 1S/C19H20N2O3/c1-13(22)21-11-5-6-14-12-15(9-10-17(14)21)20-19(23)16-7-3-4-8-18(16)24-2/h3-4,7-10,12H,5-6,11H2,1-2H3,(H,20,23)
• InChI Key： NWVJWZGWHDXEAD-UHFFFAOYSA-N
• SMILES： C(NC1C=CC2=C(C=1)CCCN2C(C)=O)(=O)C1=CC=CC=C1OC

Additional information on N-(1-acetyl-1,2,3,4-tetrahydroquinolin-6-yl)-2-methoxybenzamide

Professional Introduction to N-(1-acetyl-1,2,3,4-tetrahydroquinolin-6-yl)-2-methoxybenzamide (CAS No. 941915-22-6)

N-(1-acetyl-1,2,3,4-tetrahydroquinolin-6-yl)-2-methoxybenzamide is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound, identified by its CAS number 941915-22-6, represents a promising candidate for further exploration in drug discovery and development. Its unique structural framework, combining a tetrahydroquinoline moiety with an acetyl and methoxybenzamide group, positions it as a potential scaffold for novel therapeutic agents.

The tetrahydroquinoline core is a well-documented pharmacophore in medicinal chemistry, known for its ability to interact with various biological targets. Specifically, derivatives of tetrahydroquinoline have been extensively studied for their potential applications in treating neurological disorders, cancer, and infectious diseases. The presence of the acetyl group in N-(1-acetyl-1,2,3,4-tetrahydroquinolin-6-yl)-2-methoxybenzamide enhances its solubility and bioavailability, making it a more viable candidate for pharmacological intervention.

The benzamide moiety in the compound's structure contributes to its binding affinity and specificity towards certain enzymes and receptors. This feature is particularly relevant in the context of developing targeted therapies. Recent studies have highlighted the importance of benzamide derivatives in modulating inflammatory pathways and inhibiting key enzymes involved in cancer progression. The combination of these structural elements makes N-(1-acetyl-1,2,3,4-tetrahydroquinolin-6-yl)-2-methoxybenzamide an intriguing compound for further investigation.

In the realm of drug discovery, the synthesis and characterization of this compound have been driven by the need for innovative molecular entities that can address unmet medical needs. The 1-acetyl-1,2,3,4-tetrahydroquinolin-6-yl portion of the molecule is particularly noteworthy due to its potential to engage with biological targets in multiple ways. This versatility is crucial for designing molecules that can exhibit broad-spectrum activity or target specific disease pathways with high efficacy.

The methoxy group on the benzamide component not only influences the electronic properties of the molecule but also plays a role in its metabolic stability. These features are critical considerations in pharmaceutical development, as they can impact how a drug behaves within the body. The incorporation of such functional groups into a single molecular framework demonstrates the compound's potential as a lead structure for further optimization.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding modes and interactions of N-(1-acetyl-1,2,3,4-tetrahydroquinolin-6-yl)-2-methoxybenzamide with biological targets. These studies have provided valuable insights into how modifications to the molecule can enhance its pharmacological properties. For instance, computational simulations have suggested that alterations to the acetyl group could improve binding affinity while maintaining solubility.

The field of medicinal biology has seen significant progress in understanding how structural features influence biological activity. The work done with N-(1-acetyl-1,2,3,4-tetrahydroquinolin-6-yl)-2-methoxybenzamide aligns with these broader efforts to develop more effective and targeted therapies. By leveraging knowledge from past research and applying it to new molecular entities like this one, scientists are paving the way for breakthroughs in drug discovery.

The synthesis of this compound involves multi-step organic reactions that require precise control over reaction conditions and reagent selection. Advanced synthetic methodologies have been employed to ensure high yields and purity levels. These techniques are essential for producing enough material for both preclinical studies and future clinical trials.

The potential applications of N-(1-acetyl-1,2,3,4-tetrahydroquinolin-6-yl)-2-methoxybenzamide extend across multiple therapeutic areas. Its structural features suggest it could be effective against a range of diseases characterized by abnormal enzyme activity or receptor signaling. This broad applicability makes it an attractive candidate for further development by pharmaceutical companies looking to expand their pipelines.

In conclusion, N-(1-acetyl-1,2,3,4-tetrahydroquinolin-6-yl)-2-methoxybenzamide, identified by CAS number 941915-22-6, represents a significant advancement in pharmaceutical chemistry. Its unique structure and promising pharmacological properties position it as a valuable candidate for drug discovery efforts aimed at addressing various diseases. As research continues to uncover new applications for this compound and similar molecular entities.